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Introduction
Alstonine, an indole alkaloid primarily found in plants of the Alstonia genus, has demonstrated

notable anticancer properties. Preclinical studies suggest that alstonine exerts its effects by

selectively targeting cancer cells, inhibiting DNA synthesis, and inducing programmed cell

death (apoptosis).[1][2] These application notes provide an overview of the cell culture

techniques and experimental protocols relevant to investigating the anticancer potential of

alstonine.

Data Presentation: Cytotoxicity of Alstonine
While specific IC50 values for pure alstonine are not extensively documented in publicly

available literature, data from the alkaloid fraction of Alstonia scholaris, which contains

alstonine, provide valuable insights into its cytotoxic potential across various human cancer cell

lines. It is important to note that these values represent the activity of a mixture of alkaloids and

should be considered as a preliminary guide for studies with purified alstonine.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b13443283?utm_src=pdf-interest
https://www.medchemexpress.com/alstonine.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC1375234/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13443283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Line Cancer Type
IC50 (µg/mL) of Alstonia
scholaris Alkaloid Fraction

HeLa Cervical Cancer 5.53

HL60 Promyelocytic Leukemia 11.16

KB Oral Carcinoma 10.00

HepG2 Liver Cancer 25.00

MCF-7 Breast Cancer 29.76

Data sourced from studies on the alkaloid fraction of Alstonia scholaris.

Mandatory Visualizations
Experimental Workflow for Alstonine Cytotoxicity and
Apoptosis Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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